Cas no 14514-42-2 (Indium,tris(8-quinolinolato-kN1,kO8)-)

Indium,tris(8-quinolinolato-kN1,kO8)- structure
14514-42-2 structure
Product Name:Indium,tris(8-quinolinolato-kN1,kO8)-
CAS No:14514-42-2
MF:C27H18InN3O3
MW:547.268126964569
CID:151391
PubChem ID:3034762
Update Time:2025-04-19

Indium,tris(8-quinolinolato-kN1,kO8)- Chemical and Physical Properties

Names and Identifiers

    • Indium,tris(8-quinolinolato-kN1,kO8)-
    • indium oxine
    • Indium oxinate
    • indium triquinolin-8-olate
    • Indium, tris(8-quinolinolato)-
    • Indium, tris(8-quinolinolato-kappaN1,kappaO8)-
    • Indium-111In, tris(8-quinolinolato-N1,O8)-
    • Tris(8-hydroxyquinolinato)indium
    • Tris(oxinato)indium
    • TRIS(8-QUINOLINOLATO-N1,O8)-INDIUM 111-IN
    • 14514-42-2
    • INDIUM IN 111 OXYQUINOLINE [USP IMPURITY]
    • Indium In-111 Oxyquinoline
    • INDIUM IN-111 OXYQUINOLINE [ORANGE BOOK]
    • Indium (111in) oxine
    • Indium oxine In 111
    • DTXSID50162925
    • Indium in 111 oxyquinoline [USAN]
    • indium(3+);quinolin-8-olate
    • INDIUM-111IN, TRIS(8-QUINOLINOLATO-.KAPPA.N1,.KAPPA.O8)-
    • LGX9OL562T
    • INDIUM (111 IN) OXYQUINOLINE [WHO-DD]
    • (111In)oxinate(3)
    • Inchi: 1S/3C9H7NO.In/c3*11-8-5-1-3-7-4-2-6-10-9(7)8;/h3*1-6,11H;/q;;;+3/p-3
    • InChI Key: AEGSYIKLTCZUEZ-UHFFFAOYSA-K
    • SMILES: [In+3].[O-]C1=CC=CC2=CC=CN=C21.[O-]C1=CC=CC2=CC=CN=C21.[O-]C1=CC=CC2=CC=CN=C21

Computed Properties

  • Exact Mass: 257.95681
  • Monoisotopic Mass: 547.0386952g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • PSA: 33.12
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